Cas no 2248391-29-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methoxycyclopropyl)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methoxycyclopropyl)acetate
• CAS No: 2248391-29-7
• MF: C₁₄H₁₃NO₅
• MW: 275.256724119186
• CID: 6227156
• PubChem ID: 165732586
• Update Time: 2025-06-25

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methoxycyclopropyl)acetate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methoxycyclopropyl)acetate
• EN300-6525031
• 2248391-29-7

• Inchi： 1S/C14H13NO5/c1-19-14(6-7-14)8-11(16)20-15-12(17)9-4-2-3-5-10(9)13(15)18/h2-5H,6-8H2,1H3
• InChI Key： SOCBKALQUHEXNK-UHFFFAOYSA-N
• SMILES： O(C)C1(CC(=O)ON2C(C3C=CC=CC=3C2=O)=O)CC1

Computed Properties

• Exact Mass: 275.07937252g/mol
• Monoisotopic Mass: 275.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methoxycyclopropyl)acetate

Research Briefing on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methoxycyclopropyl)acetate (CAS: 2248391-29-7)

In recent years, the compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methoxycyclopropyl)acetate (CAS: 2248391-29-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of the isoindole-1,3-dione moiety and the methoxycyclopropyl acetate group contributes to its distinctive chemical properties, making it a subject of interest for drug discovery and development.

Recent studies have focused on elucidating the pharmacological profile of this compound, particularly its mechanism of action and potential therapeutic targets. Preliminary findings suggest that 2248391-29-7 exhibits inhibitory activity against specific enzymes involved in inflammatory pathways, positioning it as a candidate for anti-inflammatory drug development. Additionally, its stability and bioavailability have been investigated, with results indicating favorable pharmacokinetic properties that could facilitate its transition into clinical trials.

One of the key advancements in the research of 2248391-29-7 is its application in targeted drug delivery systems. Researchers have explored its conjugation with nanoparticles to enhance its therapeutic efficacy and reduce off-target effects. This approach has shown promise in preclinical models, particularly in the treatment of chronic inflammatory diseases and certain types of cancer. The ability of the compound to modulate cellular signaling pathways further underscores its versatility as a therapeutic agent.

The synthesis and optimization of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methoxycyclopropyl)acetate have also been a focal point of recent research. Advances in synthetic methodologies have enabled the production of high-purity batches, which are essential for rigorous pharmacological testing. Furthermore, structure-activity relationship (SAR) studies have provided insights into the molecular modifications that can enhance its biological activity while minimizing potential side effects.

In conclusion, the compound 2248391-29-7 represents a promising avenue for future drug development. Its unique chemical structure, combined with its demonstrated biological activity, positions it as a valuable candidate for further investigation. Ongoing research aims to explore its full therapeutic potential, with the ultimate goal of translating these findings into clinically viable treatments. As the field progresses, continued collaboration between chemists, biologists, and pharmacologists will be crucial to unlocking the full potential of this intriguing molecule.